Cas no 1378342-73-4 (5-cyclopentyl-1,3-oxazol-2-amine)
5-cyclopentyl-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopentyl-1,3-oxazol-2-amine
- 1378342-73-4
- EN300-1854965
-
- Inchi: 1S/C8H12N2O/c9-8-10-5-7(11-8)6-3-1-2-4-6/h5-6H,1-4H2,(H2,9,10)
- InChI Key: CHQDDFSVHQIZTD-UHFFFAOYSA-N
- SMILES: O1C(N)=NC=C1C1CCCC1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
5-cyclopentyl-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854965-1g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-5g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 5g |
$3396.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-10g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 10g |
$5037.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-0.05g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-0.1g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-0.25g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-0.5g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-1.0g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1854965-2.5g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1854965-5.0g |
5-cyclopentyl-1,3-oxazol-2-amine |
1378342-73-4 | 5g |
$3396.0 | 2023-05-26 |
5-cyclopentyl-1,3-oxazol-2-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-cyclopentyl-1,3-oxazol-2-amine
Introduction to 5-cyclopentyl-1,3-oxazol-2-amine (CAS No. 1378342-73-4)
5-cyclopentyl-1,3-oxazol-2-amine, a compound with the chemical identifier CAS No. 1378342-73-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a cyclopentyl substituent attached to an oxazole ring, making it a versatile scaffold for medicinal chemistry applications. The oxazole core is well-known for its presence in numerous biologically active compounds, while the cyclopentyl group introduces steric and electronic properties that can modulate the compound's pharmacokinetic and pharmacodynamic profiles.
The structural attributes of 5-cyclopentyl-1,3-oxazol-2-amine make it an attractive candidate for further exploration in drug discovery. The oxazole ring, characterized by its oxygen-nitrogen bridge, contributes to the molecule's ability to interact with biological targets in diverse ways. This functionality has been exploited in the development of various therapeutic agents, including those targeting inflammatory pathways and infectious diseases. The cyclopentyl group, on the other hand, provides a rigid yet flexible moiety that can influence solubility, metabolic stability, and binding affinity.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, oxazole derivatives have garnered particular attention due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopentyl group into these structures has further enhanced their potential by improving their pharmacological properties.
One of the most compelling aspects of 5-cyclopentyl-1,3-oxazol-2-amine is its utility as a building block in synthetic chemistry. The presence of both an amine and an oxazole ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to its use in the synthesis of various analogs and derivatives that have shown promise in preclinical studies.
The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a lead molecule for drug development. Its unique structural features have been leveraged to create novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory responses, highlighting its promise in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, the synthesis of 5-cyclopentyl-1,3-oxazol-2-amine has been optimized through various methodologies to ensure high yield and purity. Advances in synthetic techniques have enabled the production of this compound on a scalable basis, facilitating its use in both academic research and industrial applications. These advancements have also contributed to a deeper understanding of its reactivity and compatibility with other functional groups.
In conclusion, 5-cyclopentyl-1,3-oxazol-2-amine (CAS No. 1378342-73-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.
1378342-73-4 (5-cyclopentyl-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)